tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate, 95%
Overview
Description
Tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate is a chemical compound with the molecular formula C10H20N2O3 . It is also known by its IUPAC name tert-butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+ . This indicates that the compound has two chiral centers, leading to its cis configuration .Physical And Chemical Properties Analysis
This compound has a molecular weight of 216.28 g/mol . It has two hydrogen bond donors and five hydrogen bond acceptors . The compound is a solid at room temperature .Scientific Research Applications
Synthesis of Enantiopure Derivatives : The compound is used in the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives, starting from Boc-Asp-O(t)Bu and other beta-amino acids. This process involves the reduction of tert-Butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates to yield cis-4-hydroxy delta-lactams with good yield and stereoselectivity (Marin et al., 2004).
Diastereoselective Hydroxylation : This compound is also key in the diastereoselective hydroxylation of 6-substituted piperidin-2-ones, leading to the synthesis of significant compounds like (2S,5R)-5-hydroxylysine. This amino acid is unique to collagen and collagen-like proteins (Marin et al., 2002).
Asymmetric Synthesis of Piperidinedicarboxylic Acid Derivatives : The compound has been used in the asymmetric syntheses of various piperidinecarboxylic acid derivatives, starting from amino acids like L-aspartic acid and beta-alanine. These syntheses involve multiple steps, including alkylation and reductive amination, indicating the compound's versatility in complex organic synthesis processes (Xue et al., 2002).
Structural Studies and Crystallography : Structural and crystallographic studies of tert-butyl piperidinecarboxylates have provided insights into molecular packing and hydrogen bonding, which are crucial for understanding the physical properties and reactivity of these compounds (Didierjean et al., 2004).
Oxidative Cyclization : The compound is involved in oxidative cyclization reactions, where it serves as a precursor for synthesizing complex organic molecules. These reactions are key in creating functionalized tetrahydrofurans, showcasing the compound's role in facilitating diverse chemical transformations (Dönges et al., 2015).
Safety and Hazards
properties
IUPAC Name |
tert-butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUQURLQDYAJECW-JGVFFNPUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)N)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)N)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00733806 | |
Record name | tert-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00733806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1312812-78-4, 1820579-78-9 | |
Record name | tert-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00733806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | t-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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